Cas no 22957-48-8 (2'H-Androst-2-eno[3,2-c]pyrazol-17-ol,17-methyl-, (17b)- (9CI))

• Product Name: 2'H-Androst-2-eno[3,2-c]pyrazol-17-ol,17-methyl-, (17b)- (9CI)
• CAS No: 22957-48-8
• MF: C₂₁H₃₂N₂O
• MW: 328.491585731506
• CID: 289935
• PubChem ID: 49799972
• Update Time: 2025-04-19

2'H-Androst-2-eno[3,2-c]pyrazol-17-ol,17-methyl-, (17b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2'H-Androst-2-eno[3,2-c]pyrazol-17-ol,17-methyl-, (17b)- (9CI)
• 1,3,8-trioxo-2,4,7-triphenyl-2,3,3a,4,7,7a-hexahydro-1h-4,7-methanoisoindole-5,6-diyl dibenzoate
• 17-methyl-1'(2')H-androstano[3,2-c]pyrazol-17-ol
• AC1L5WSS
• AC1Q5WXJ
• AR-1B6444
• KST-1B1910
• NSC136144
• (17beta)-17-Methyl-2'H-androst-2-eno(3,2-c)pyrazol-17-ol
• 22957-48-8
• EINECS 245-351-2

• Inchi： 1S/C21H32N2O/c1-19-11-13-12-22-23-18(13)10-14(19)4-5-15-16(19)6-8-20(2)17(15)7-9-21(20,3)24/h12,14-17,24H,4-11H2,1-3H3,(H,22,23)/t14?,15-,16+,17+,19+,20+,21+/m1/s1
• InChI Key： LKAJKIOFIWVMDJ-WRHLTIRBSA-N
• SMILES： O[C@@]1(C)CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CC4C=NNC=4CC3CC[C@@H]21

Computed Properties

• Exact Mass: 328.251
• Monoisotopic Mass: 328.251
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 48.9A^2

Experimental Properties

• Density: 1.16
• Boiling Point: 463.3°Cat760mmHg
• Flash Point: 234°C
• Refractive Index: 1.61
• PSA: 40.95000
• LogP: 3.81620